Cas no 1246817-87-7 (4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8)

• Product Name: 4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8
• CAS No: 1246817-87-7
• MF: C₂₀H₂₃BrN₂O₂
• MW: 403.312824487686
• CID: 4553107
• Update Time: 2025-06-08

4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8 Chemical and Physical Properties

Names and Identifiers

• 4-[4-[(2-Bromophenyl)methyl]-1-piperazinyl]benzoic Acid Ethyl Ester-d8
• 4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8

• Inchi： 1S/C20H23BrN2O2/c1-2-25-20(24)16-7-9-18(10-8-16)23-13-11-22(12-14-23)15-17-5-3-4-6-19(17)21/h3-10H,2,11-15H2,1H3
• InChI Key： QCFBDQSHLKFOGJ-UHFFFAOYSA-N
• SMILES： c1cc(N2CCN(Cc3c(Br)cccc3)CC2)ccc1C(=O)OCC

Additional information on 4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8

4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8 (CAS No. 1246817-87-7): A Comprehensive Overview

4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8 (CAS No. 1246817-87-7) is a deuterated compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperazine and benzoic acid, with the addition of a bromophenyl group and deuterium atoms, making it a valuable tool for various applications, including drug metabolism studies and the development of radiolabeled tracers for positron emission tomography (PET).

The deuterium atoms in this compound provide enhanced stability and altered pharmacokinetic properties compared to its non-deuterated counterparts. This makes 4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8 particularly useful in the study of drug metabolism, where it can help researchers understand the impact of deuterium substitution on the metabolic pathways of drugs. Recent studies have shown that deuterated compounds can exhibit improved metabolic stability, leading to longer half-lives and potentially reduced toxicity.

In the context of positron emission tomography (PET), 4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8 can be radiolabeled with isotopes such as ¹¹C or ¹⁸F to create tracers that are used to visualize and quantify biological processes in vivo. These tracers are crucial for understanding the distribution, binding, and clearance of drugs in living organisms, which is essential for optimizing drug design and therapeutic strategies.

The bromophenyl group in this compound adds another layer of complexity to its structure, influencing its binding affinity to various receptors and enzymes. This feature makes 4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8 a versatile tool for studying receptor-ligand interactions and enzyme inhibition. Recent research has explored the use of brominated compounds in the development of selective inhibitors for specific targets, such as kinases and G protein-coupled receptors (GPCRs).

The piperazine moiety is a common structural element in many pharmaceuticals, known for its ability to enhance solubility and bioavailability. In 4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8, the piperazine ring contributes to the overall pharmacological profile by modulating the compound's interactions with biological targets. This has been demonstrated in studies where piperazine-containing compounds have shown promising activity against various diseases, including cancer, neurodegenerative disorders, and cardiovascular conditions.

The ethyl ester functional group in this compound adds another dimension to its chemical properties. Esters are known for their hydrolytic stability and their ability to influence the lipophilicity of molecules. In the case of 4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8, the ethyl ester group may affect its solubility and permeability across biological membranes, which are critical factors in drug delivery and absorption.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8 with high purity and yield. These synthetic methods often involve multi-step reactions, including coupling reactions, deprotection steps, and deuterium labeling. The ability to produce this compound reliably is crucial for its widespread use in research settings.

In clinical settings, 4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8 has shown promise as a potential therapeutic agent. Preclinical studies have demonstrated its efficacy in various disease models, including cancer and neurodegenerative diseases. For example, one study found that this compound exhibited potent antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival.

Furthermore, 4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8 has been investigated for its potential neuroprotective effects. Research has shown that it can reduce oxidative stress and inflammation in neuronal cells, which are common hallmarks of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the potential of this compound as a therapeutic candidate for these debilitating conditions.

In conclusion, 4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8 (CAS No. 1246817-87-7) is a multifaceted compound with significant potential in both research and clinical applications. Its unique combination of deuterium atoms, bromophenyl group, piperazine ring, and ethyl ester functional group makes it a valuable tool for studying drug metabolism, developing PET tracers, exploring receptor-ligand interactions, and investigating potential therapeutic uses. As research continues to advance in these areas, 4-4-(2-Bromophenyl)methyl-1-piperazinylbenzoic Acid Ethyl Ester-d8 is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing new treatments for various diseases.